Cas no 1291842-62-0 (2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291842-62-0
• MF: C₂₄H₁₈N₄O₃
• MW: 410.424725055695
• CID: 5398175
• Update Time: 2025-11-01

2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C24H18N4O3/c1-15-6-5-7-16(14-15)22-25-23(31-27-22)21-19-8-3-4-9-20(19)24(29)28(26-21)17-10-12-18(30-2)13-11-17/h3-14H,1-2H3
• InChI Key： IVBZDWXUSGETMW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(C)=C3)N=2)=NN1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 410.138
• Monoisotopic Mass: 410.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2

Additional information on 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Research Briefing on 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291842-62-0)

In recent years, the compound 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1291842-62-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxadiazole and phthalazinone moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one involves a multi-step process, as detailed in recent publications. Key steps include the condensation of 4-methoxybenzohydrazide with 3-methylbenzonitrile oxide, followed by cyclization to form the oxadiazole ring. The final product is obtained through a nucleophilic substitution reaction with a phthalazinone derivative. Researchers have optimized this process to achieve higher yields and purity, which is critical for subsequent biological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against poly(ADP-ribose) polymerase (PARP), a family of enzymes involved in DNA repair. PARP inhibition is a well-established strategy for targeting cancers with homologous recombination deficiencies, such as BRCA-mutated tumors. In vitro assays demonstrate that 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one selectively inhibits PARP-1 and PARP-2 with IC50 values in the nanomolar range, outperforming some first-generation PARP inhibitors like olaparib in certain cell lines.

Preclinical studies in murine models have further validated the compound's efficacy. In xenograft models of triple-negative breast cancer, administration of this agent led to significant tumor regression and prolonged survival compared to control groups. Notably, the compound exhibited a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These findings position it as a strong candidate for further clinical development.

Beyond oncology, recent investigations have explored the anti-inflammatory properties of this compound. In models of acute lung injury, it attenuated cytokine release and reduced neutrophil infiltration, suggesting potential applications in inflammatory disorders. Researchers attribute this effect to the modulation of NF-κB signaling pathways, although the exact molecular interactions require further elucidation.

In conclusion, 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one represents a multifaceted therapeutic agent with demonstrated efficacy in both cancer and inflammation models. Its dual mechanisms of action—PARP inhibition and NF-κB modulation—highlight its versatility. Future research should focus on advancing this compound through clinical trials and exploring combination therapies to maximize its therapeutic potential.